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Tyrphostin 23 stock solution preparation and
storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tyrphostin 23

CAS No.: 118409-57-7

Cat. No.: S517479

Chemical Profile & Stock Solution Preparation

The table below summarizes the key chemical properties and recommended solvent information for
Tyrphostin 23.

Property Description

CAS Number 118409-57-7 [1] [2] [3]

Synonyms AG-18, RG-50810, Tyrphostin A23 [1] [2] [3]

Molecular Formula C10HeN202 [1] [2] [4]

Molecular Weight 186.17 g/mol [1] [2] [3]

Physical Form Light yellow to green-yellow solid [1]

Purity Typically 295% to =99% (HPLC) [2]

Recommended Solvent DMSO [1] [3]

Solubility in DMSO =237 mg/mL (198.74 mM) [3] or 100 mg/mL (537.14 mM) [1]
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Protocol for Preparing Stock Solutions

e Calculation: Determine the mass of compound needed for your desired stock concentration and
volume. For example, to prepare 1 mL of a 50 mM stock solution in DMSO:
o Mass (mg) = (Desired Concentration in mM) x (Molecular Weight in g/mol) x (Volume in mL) /
1000
o Mass (mg) = (50 mM) x (186.17 g/mol) x (1 mL) / 1000 = 9.31 mg
e Weighing: Tare a clean vial and accurately weigh out the calculated amount of Tyrphostin 23
powder.
¢ Dissolution: Add the appropriate volume of anhydrous, high-quality DMSO directly to the vial. To
continue the example, add 1 mL of DMSO to the 9.31 mg of powder.
e Mixing: Vortex or sonicate the solution briefly until the solid is completely dissolved, resulting in a
clear solution.
¢ Aliquoting: Immediately aliquot the stock solution into sterile, single-use vials to minimize freeze-
thaw cycles and exposure to moisture [1].

Storage and Stability Guidelines

Proper storage is critical for maintaining the stability and activity of the compound.

Condition Form Recommended Storage Shelf Life

Short-term Powder -20°C or 4°C, protected from light  2-3 years [1]
[1]

Long-term Powder -20°C, desiccated, protected 3 years [1]

from light [1]

Reconstituted DMSO Stock -80°C (preferred) or -20°C [1] 6 months at -80°C; 1 month
Solution at -20°C [1]

Experimental Applications and Protocols

Tyrphestin 23 is used to investigate EGFR-mediated signaling and cellular processes like endocytosis.
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Inhibition of EGFR Autophosphorylation

This protocol is used to study the direct inhibitory effect of Tyrphestin 23 on the EGFR kinase activity [3].

¢ Workflow Diagram
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Click to download full resolution via product page
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¢ Detailed Procedure

o Preparation: Obtain wheat germ agglutinin (WGA)-purified EGF receptor from A431 cells [3].

o Inhibition: Pre-incubate the purified receptor (0.5 pg/assay) with Tyrphostin 23 for 15-30
minutes at 4°C [3].

o Activation: Add EGF to a final concentration of 800 nM and incubate for 20 minutes at 4°C [3].

o Kinase Reaction: Initiate the reaction by adding a mixture of Mg(Ac)z (60 mM final
concentration) and [32P]JATP (20 pM final concentration, 5 pCi/assay). Conduct the reaction at
15°C for exactly 10 seconds [3].

o Termination: Stop the reaction by adding SDS sample buffer [3].

o Analysis: Resolve the proteins by 8% SDS-PAGE. Dry the gel and perform autoradiography.
Quantify the radioactive bands (corresponding to phosphorylated EGFR) by cutting them out
and counting in Cerenkov mode [3].

Cell-Based Proliferation Assay

This protocol measures the effect of Tyrphostin 23 on growth factor-induced cell proliferation, typically

using a [3*H]thymidine incorporation assay [3].

* Workflow Diagram
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¢ Detailed Procedure

o Cell Seeding: Plate GH3 cells at a density of 5x104 cells per well in media containing 2%
charcoal-stripped fetal calf serum [3].

o Inhibition: Pre-treat cells with 10 pM Tyrphostin 23 for 30 minutes [3].

o Stimulation: Add the proliferative stimulus (e.g., ghrelin or EGF) and incubate the cells for 72
hours [3].

o Pulse: For the final 6 hours of incubation, add 2 pCi/well of [3H]thymidine [3].

o Measurement: Harvest the cells and count the incorporated radioactivity in the presence of
scintillation fluid using a beta counter [3].
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Critical Considerations for Use

¢ Solvent Control: Always include a vehicle control (DMSO at the same concentration used for the
stock solution) in your experiments. The final DMSO concentration in cell cultures should generally be
kept below 0.1% to avoid cytotoxicity.

e Handling and Stability: Tyrphostin 23 solutions are sensitive to moisture and repeated freeze-thaw
cycles. Always use fresh, anhydrous DMSO and store aliquots properly [1].

¢ Specificity: While Tyrphostin 23 is a well-characterized EGFR inhibitor (ICso of ~35 pM in cell-free
assays, Ki of ~11 pM) [1] [3], it can also inhibit other tyrosine kinases like PDGFR [2] and affect
unrelated processes such as transferrin receptor internalization [2]. Appropriate controls should be
designed to confirm the on-target nature of the observed effects.

Summary of Key Data

For quick reference, the quantitative data related to Tyrphestin 23's activity and preparation is consolidated

below.
Parameter Value Context | Assay
ICso (EGFR) 35 uM Cell-free kinase assay [1] [3]
Ki (EGFR) 11 uM Cell-free kinase assay [1]

Working Concentration 10 - 300 uM Cell-based assays (e.qg., proliferation, NF-kB inhibition) [3]

Stock Concentration 10-100 mM  Prepared in DMSO [1] [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Tyrphostin 23 stock solution preparation and storage]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b517479#tyrphostin-23-

stock-solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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